Cas no 65295-69-4 (1,3-difluoro-2-isocyanatobenzene)

• Product Name: 1,3-difluoro-2-isocyanatobenzene
• CAS No: 65295-69-4
• MF: C₇H₃F₂NO
• MW: 155.101628541946
• MDL: MFCD00001998
• CID: 90300
• PubChem ID: 522162
• Update Time: 2025-11-01

1,3-difluoro-2-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluorophenyl isocyanate
• 1,3-Difluoro-2-isocyanatobenzene
• 2,6-Difluoro-1-isocyanatobenzene
• 2,6-Difluorobenzene isocyanate
• AKOS000181451
• W-200479
• 2,6 difluorophenylisocyanate
• 2,6-difluoro phenyl isocyanate
• FT-0610657
• YXHDLKWTPVMIOH-UHFFFAOYSA-N
• 1-Isocyanato-2,6-difluorobenzene
• DTXSID30334865
• 1,3-Difluoro-2-isocyanato-benzene
• 1-isocyanato-2,6-difluoro benzene
• GEO-01058
• Benzene, 1,3-difluoro-2-isocyanato-
• 1,3-bis(fluoranyl)-2-isocyanato-benzene
• EN300-146901
• 2,6-Difluoro-1-isocyanato-benzene
• 2,6-Difluorophenylisocyanate
• SCHEMBL162206
• MFCD00001998
• 65295-69-4
• F2160-0017
• A835053
• PS-10292
• 2,6-Difluorophenyl isocyanate, 97%
• DTXCID80285954
• G68100
• 1,3-difluoro-2-isocyanatobenzene

• MDL： MFCD00001998
• Inchi： 1S/C7H3F2NO/c8-5-2-1-3-6(9)7(5)10-4-11/h1-3H
• InChI Key： YXHDLKWTPVMIOH-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1N=C=O)F
• BRN： 7115873

Computed Properties

• Exact Mass: 155.01800
• Monoisotopic Mass: 155.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.4A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9

Experimental Properties

• Color/Form: White fixed melting point solid
• Density: 1.24
• Melting Point: 22-25 °C (lit.)
• Boiling Point: 60 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 136.4 ° f
  Celsius: 58 ° c
  
• Refractive Index: n20/D 1.4928(lit.)
• PSA: 29.43000
• LogP: 1.93210
• Sensitiveness: Moisture Sensitive/Lachrymatory
• Solubility: Hydrolyzable.

1,3-difluoro-2-isocyanatobenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 2930 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23; S26; S28; S37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：2-8°C
• Packing Group：II
• Hazard Level：6.1
• Risk Phrases：R20/21/22
• Packing Group：II
• Safety Term：6.1

Additional information on 1,3-difluoro-2-isocyanatobenzene

Recent Advances in the Application of 1,3-Difluoro-2-isocyanatobenzene (CAS: 65295-69-4) in Chemical Biology and Pharmaceutical Research

1,3-Difluoro-2-isocyanatobenzene (CAS: 65295-69-4) is a highly reactive aromatic isocyanate compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key building block in the synthesis of various bioactive molecules, including small-molecule inhibitors, fluorescent probes, and covalent protein modifiers. Its unique chemical properties, such as the presence of two fluorine atoms and a reactive isocyanate group, make it an attractive candidate for the development of targeted therapeutics and diagnostic tools.

Recent studies have explored the use of 1,3-difluoro-2-isocyanatobenzene in the design of covalent inhibitors for disease-relevant proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of irreversible inhibitors targeting cysteine proteases, which play critical roles in cancer progression and inflammatory diseases. The researchers utilized the isocyanate group to form stable covalent bonds with the active-site cysteine residues, leading to potent and selective inhibition of the target enzymes.

In addition to its applications in inhibitor design, 1,3-difluoro-2-isocyanatobenzene has been employed in the synthesis of fluorescent probes for bioimaging. A recent study in Chemical Communications (2024) reported the development of a novel fluorogenic probe based on this compound, which exhibits selective reactivity with thiol-containing biomolecules. The probe demonstrated excellent sensitivity and specificity for detecting glutathione levels in live cells, providing a valuable tool for studying oxidative stress and redox biology.

The compound's potential in drug discovery has also been highlighted by its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules. A 2024 study in Nature Chemical Biology described the use of 1,3-difluoro-2-isocyanatobenzene as a linker in the construction of heterobifunctional degraders targeting oncogenic proteins. The fluorine atoms were found to enhance the metabolic stability and cell permeability of the resulting PROTACs, leading to improved therapeutic efficacy in preclinical models.

Despite these promising applications, challenges remain in the handling and storage of 1,3-difluoro-2-isocyanatobenzene due to its high reactivity and moisture sensitivity. Recent advancements in synthetic methodologies, such as the development of stable crystalline forms and protective group strategies, have addressed some of these limitations. Ongoing research aims to further optimize the compound's properties and expand its utility in chemical biology and drug development.

In conclusion, 1,3-difluoro-2-isocyanatobenzene (CAS: 65295-69-4) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features and reactivity profile enable diverse applications, from covalent drug discovery to bioimaging probe development. As research in this area continues to advance, we can expect to see further innovations leveraging this versatile compound for the development of novel therapeutics and diagnostic agents.